Cas no 93351-34-9 (2,6-Dimethyl-3-methoxyphenylacetic acid)

2,6-Dimethyl-3-methoxyphenylacetic acid is a substituted phenylacetic acid derivative with a methoxy group at the 3-position and methyl groups at the 2- and 6-positions. This structural configuration enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-donating methoxy and methyl groups can modulate the compound's acidity and solubility, offering versatility in synthetic pathways. Its well-defined structure ensures consistent performance in reactions such as esterifications, amide formations, or further functionalizations. The compound is typically supplied in high purity, ensuring reliable results in research and industrial processes.

2,6-Dimethyl-3-methoxyphenylacetic acid structure

93351-34-9 structure

Product Name:2,6-Dimethyl-3-methoxyphenylacetic acid

CAS No:93351-34-9

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:5004885

Update Time:2025-05-27

2,6-Dimethyl-3-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Dimethyl-3-methoxyphenylacetic acid
- Inchi： 1S/C11H14O3/c1-7-4-5-10(14-3)8(2)9(7)6-11(12)13/h4-5H,6H2,1-3H3,(H,12,13)
- InChI Key： PQDGRVGKMPXQRR-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C)C(CC(=O)O)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
XLogP3: 2.1
Topological Polar Surface Area: 46.5

2,6-Dimethyl-3-methoxyphenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009592-250mg	2,6-Dimethyl-3-methoxyphenylacetic acid	93351-34-9	97%	250mg	$484.80	2023-08-31
Alichem	A010009592-500mg	2,6-Dimethyl-3-methoxyphenylacetic acid	93351-34-9	97%	500mg	$847.60	2023-08-31
Alichem	A010009592-1g	2,6-Dimethyl-3-methoxyphenylacetic acid	93351-34-9	97%	1g	$1475.10	2023-08-31

2,6-Dimethyl-3-methoxyphenylacetic acid Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Additional information on 2,6-Dimethyl-3-methoxyphenylacetic acid

2,6-Dimethyl-3-methoxyphenylacetic acid (CAS No. 93351-34-9): A Comprehensive Overview

The compound 2,6-Dimethyl-3-methoxyphenylacetic acid, also known by its CAS registry number 93351-34-9, is a synthetic organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the category of aromatic acids, characterized by its unique structure featuring methyl and methoxy substituents on a phenyl ring, along with an acetic acid functional group. Its chemical structure allows for a wide range of potential applications in pharmacology, biochemistry, and natural product synthesis.

Recent studies have highlighted the importance of understanding the biological activity of 2,6-Dimethyl-3-methoxyphenylacetic acid. Research published in 2023 has shown that this compound exhibits antioxidant properties, making it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The presence of the methoxy group at position 3 on the phenyl ring has been identified as a key factor in modulating its bioavailability and selectivity.

Another area of active research involving 2,6-Dimethyl-3-methoxyphenylacetic acid is its role in enzymatic inhibition. Preliminary experiments suggest that this compound may act as a matrix metalloproteinase (MMP) inhibitor, which could be significant in the treatment of diseases such as cancer and inflammatory disorders where MMPs play a critical role. This discovery underscores the potential of this compound in drug discovery for complex diseases.

The synthesis of 2,6-Dimethyl-3-methoxyphenylacetic acid has been optimized through various methods, including multi-step organic synthesis and combinatorial chemistry approaches. These advancements have improved the yield and purity of the compound, making it more accessible for large-scale production and preclinical testing. The use of green chemistry principles in its synthesis is also notable, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

From a pharmacokinetic perspective, 2,6-Dimethyl-3-methoxyphenylacetic acid has shown promising oral bioavailability in animal models. This makes it a favorable candidate for further investigation as a pro-drug or lead compound in the development of targeted therapies. Additionally, its metabolism and toxicokinetics have been thoroughly studied, providing valuable insights into its safety profile and potential for clinical translation.

Looking ahead, the future of 2,6-Dimethyl-3-methoxyphenylacetic acid lies in its continued exploration as a lead compound in drug development. Its unique structural features and diverse biological activities position it as a valuable tool in the quest for novel therapeutic agents. As research progresses, further elucidation of its mechanism of action and dose-response relationship will be essential to unlocking its full potential in the biomedical field.